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Compound of Interest
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CAS No.: 155449-46-0
Cat. No.: B120143
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Executive Summary

Phenethyl lactate (CAS 10138-63-3) is the ester conjugate of 2-phenylethanol and lactic acid.
While widely recognized in the flavor and fragrance industry for its organoleptic profile (sweet,
fruit, rose-like), its utility in drug development lies in its potential as a prodrug moiety and its
metabolic fate. This guide distinguishes Phenethyl lactate from its structural analog,
Phenyllactic acid (PLA), and analyzes its physicochemical stability, enzymatic hydrolysis
pathways, and synthesis protocols.

Part 1: Molecular Architecture & Stereochemistry

Chemical Identity
¢ |[UPAC Name: 2-Phenylethyl 2-hydroxypropanoate

e CAS Number: 10138-63-3 (Racemic); 155449-46-0 (General)

e Molecular Formula:
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e Molecular Weight: 194.23 g/mol

e SMILES:CC(C(=0)OCCC1=CC=CC=C1)O

Structural Analysis

Phenethyl lactate possesses a chiral center at the alpha-carbon of the lactate moiety.

» Chirality: The compound exists as two enantiomers: (R)-Phenethyl lactate and (S)-
Phenethyl lactate.

o Natural Occurrence: Fermentation processes (e.g., in wines) typically yield the (R)-
enantiomer due to the specificity of microbial lactate dehydrogenases.

o Synthetic Production: Chemical esterification yields a racemic mixture unless chiral
starting materials (L-Lactic acid) are employed.

e Moiety Composition:
o Acyl Group: Lactyl (derived from Lactic acid) — Hydrophilic, small steric bulk.

o Alkoxy Group: Phenethoxy (derived from Phenethyl alcohol) — Lipophilic, aromatic, large
steric bulk.

Critical Distinction: Phenethyl Lactate vs. Phenyllactic
Acid

A common error in literature review is conflating Phenethyl lactate with Phenyllactic acid
(PLA). They are distinct chemical entities with different biological activities.

* Phenethyl Lactate: Ester. Hydrolyzes to Phenethyl Alcohol + Lactic Acid. Primarily a
flavor/fragrance/prodrug.

e Phenyllactic Acid (PLA): Carboxylic acid (
).[1] A potent antimicrobial metabolite produced by Lactic Acid Bacteria (LAB).[2][3][4]

DOT Diagram 1: Structural Comparison
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Caption: Structural distinction between Phenethyl Lactate (Ester) and Phenyllactic Acid
(Antimicrobial Acid).

Part 2: Physicochemical Profile[6]

The physicochemical properties of phenethyl lactate dictate its behavior in formulation and
biological systems.
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Property Value | Characteristic Relevance to Application

Ease of handling in liquid

Physical State Colorless to pale yellow liquid )
formulations.
N ) High thermal stability; suitable
Boiling Point 298-300 °C (at 760 mmHg) )
for heat-processed matrices.
Density 1.092 - 1.102 g/cm3 Slightly denser than water.[5]
Moderate lipophilicity.
] Permeates biological
LogP (Octanol/Water) ~1.77 (Estimated) )
membranes better than lactic
acid alone.
Limited water solubility;
. requires co-solvents (Ethanol,
Solubility (Water) ~7.5 g/L (at 25 °C) ) )
PG) for high-concentration
aqueous delivery.
N ) ) ) Excellent for lipid-based drug
Solubility (Organic) Soluble in Ethanol, Oils ]
delivery systems (LBDDS).
) Quality control parameter for
Refractive Index 1.528 —1.538

purity verification.[5]

Part 3: Synthesis & Manufacturing Protocols
Chemical Synthesis (Fisher Esterification)

The traditional route involves the acid-catalyzed condensation of lactic acid and phenethyl
alcohol.

o Catalyst: Sulfuric acid (

) or p-Toluenesulfonic acid (pTSA).

» Conditions: Reflux with a Dean-Stark trap to remove water and drive equilibrium.

o Drawback: High temperature can lead to racemization and polymerization of lactic acid
(lactide formation).
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Enzymatic Synthesis (Green Chemistry)

For pharmaceutical applications requiring high optical purity, lipase-catalyzed transesterification
is the gold standard.

Protocol: Lipase-Catalyzed Synthesis

Reagents: Ethyl Lactate (Acyl donor) + 2-Phenylethanol (Acyl acceptor).

e Catalyst: Immobilized Lipase B from Candida antarctica (e.g., Novozym 435).

e Solvent System: Solvent-free or n-Hexane (to minimize water activity).

e Conditions: 50°C, 24 hours, gentle agitation.

e Mechanism: The lipase preferentially acylates the alcohol, releasing ethanol as a byproduct.
 Purification: Filtration of immobilized enzyme (reusable) followed by vacuum distillation.

DOT Diagram 2: Enzymatic Synthesis Workflow
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Caption: Green synthesis pathway using Candida antarctica Lipase B (CAL-B) for high-purity
production.

Part 4: Reactivity, Metabolism & Hydrolysis
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Understanding the metabolic stability of phenethyl lactate is crucial for its use as a prodrug or
bioactive delivery system.

Metabolic Pathway: The Carboxylesterase (CES) System

Upon ingestion or systemic absorption, phenethyl lactate acts as a substrate for mammalian
Carboxylesterases (CES).

» Enzyme Specificity: Research into CES structure-activity relationships (SAR) indicates that
CES2 (predominant in the intestine and kidney) prefers substrates with a large alcohol group
and small acyl group.

o Substrate: Phenethyl lactate (Large Phenethyl alcohol + Small Lactate).

o Prediction: Phenethyl lactate is likely hydrolyzed efficiently by CES2 in the intestinal tract,
rather than CESL1 in the liver.

e Hydrolysis Products:
o Lactic Acid: Physiological metabolite, antimicrobial, pH modulator.

o 2-Phenylethanol: Antimicrobial alcohol (rose scent), mild sedative properties.

Hydrolysis Kinetics
e Neutral pH: Relatively stable.
o Alkaline pH: Rapid saponification.
e Enzymatic: Fast hydrolysis
min in plasma/intestinal homogenates due to esterase abundance.

DOT Diagram 3: Metabolic Hydrolysis Pathway
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Caption: Metabolic fate of Phenethyl Lactate via Carboxylesterase 2 (CES2) hydrolysis.

Part 5: Biological Interface & Applications
Antimicrobial Activity (Prodrug Mechanism)

Unlike Phenyllactic acid (PLA) which is directly active, Phenethyl lactate functions as a
prodrug.

e Mechanism: It is lipophilic, allowing it to penetrate microbial cell membranes more effectively
than free lactic acid. Once inside the cell, non-specific esterases hydrolyze it, releasing:

o Intracellular Lactic Acid: Drops cytoplasmic pH, disrupting metabolic functions.
o Intracellular Phenylethanol: Disrupts cell membrane integrity and inhibits DNA synthesis.

» Efficacy: Effective against Listeria monocytogenes and Staphylococcus aureus when used in
systems where hydrolysis is triggered.
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Sensory & Flavor Applications

o FEMA GRAS: Confirmed safe as a flavor ingredient (FEMA #3690).
» Profile: Sweet, honey-like, floral (rose), with mild fruity undertones.
e Use Levels: 1-10 ppm in beverages; up to 50 ppm in baked goods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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